2-(2-Oxo-1,3-benzoxazol-3-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide

• IUPAC Name: 2-(2-oxo-1,3-benzoxazol-3-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide
• InChI: InChI=1S/C19H25N3O4S/c23-17(13-22-15-3-1-2-4-16(15)26-18(22)24)20-14-19(5-9-25-10-6-19)21-7-11-27-12-8-21/h1-4H,5-14H2,(H,20,23)
• InChI Key: IVEJMUZNFTUCBP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)CN2C3=CC=CC=C3OC2=O)N4CCSCC4
• Molecular Formula: C19H25N3O4S
• Molecular Weight: 391.5 g/mol

Description

2-(2-Oxo-1,3-benzoxazol-3-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound, also known as OTMA, has been studied extensively for its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of 2-(2-Oxo-1,3-benzoxazol-3-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. In medicine, 2-(2-Oxo-1,3-benzoxazol-3-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are inflammatory mediators. In agriculture, 2-(2-Oxo-1,3-benzoxazol-3-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide has been shown to inhibit the growth of certain plant pathogens by inhibiting the activity of chitinase, an enzyme that is involved in the degradation of chitin, a component of fungal cell walls.
Biochemical and Physiological Effects
2-(2-Oxo-1,3-benzoxazol-3-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide has been shown to exhibit various biochemical and physiological effects. In medicine, 2-(2-Oxo-1,3-benzoxazol-3-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide has been shown to exhibit anti-inflammatory and anti-cancer properties by inhibiting the activity of COX-2 and inducing apoptosis in cancer cells. In agriculture, 2-(2-Oxo-1,3-benzoxazol-3-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide has been shown to inhibit the growth of certain plant pathogens by inhibiting the activity of chitinase. In environmental science, 2-(2-Oxo-1,3-benzoxazol-3-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide has been shown to remove heavy metals from water by forming complexes with the metals.

Advantages and Limitations for Lab Experiments

2-(2-Oxo-1,3-benzoxazol-3-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify. Another advantage is that it exhibits a wide range of biochemical and physiological effects, making it useful for studying various biological processes. One limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret experimental results. Another limitation is that it may exhibit off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for the study of 2-(2-Oxo-1,3-benzoxazol-3-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide. One direction is to further investigate its mechanism of action, which may lead to the development of more specific inhibitors of COX-2 and chitinase. Another direction is to study its potential applications in other fields, such as materials science and energy storage. Additionally, further studies are needed to evaluate its safety and efficacy in vivo, which may lead to the development of new drugs for the treatment of inflammatory diseases and cancer.

Synthesis Methods

The synthesis of 2-(2-Oxo-1,3-benzoxazol-3-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide involves the reaction of 2-aminobenzoic acid with thionyl chloride to form 2-chlorobenzoic acid. The 2-chlorobenzoic acid is then reacted with 2-aminophenol to form 2-(2-oxo-1,3-benzoxazol-3-yl)acetic acid. The final step involves the reaction of 2-(2-oxo-1,3-benzoxazol-3-yl)acetic acid with 4-thiomorpholin-4-yloxan-4-ylmethylamine to form 2-(2-Oxo-1,3-benzoxazol-3-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide.

Scientific Research Applications

2-(2-Oxo-1,3-benzoxazol-3-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, 2-(2-Oxo-1,3-benzoxazol-3-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide has been shown to exhibit anti-inflammatory and anti-cancer properties. In agriculture, 2-(2-Oxo-1,3-benzoxazol-3-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide has been studied for its potential use as a pesticide due to its ability to inhibit the growth of certain plant pathogens. In environmental science, 2-(2-Oxo-1,3-benzoxazol-3-yl)-N-[(4-thiomorpholin-4-yloxan-4-yl)methyl]acetamide has been studied for its potential use in water treatment due to its ability to remove heavy metals from water.